7-phenethyl-1,4,6-androstatriene-3,17-dione
7-phenethyl-1,4,6-androstatriene-3,17-dione
Brand Name:
Vulcanchem
CAS No.:
131802-67-0
VCID:
VC0142076
InChI:
InChI=1S/C27H30O2/c1-26-14-12-21(28)17-20(26)16-19(9-8-18-6-4-3-5-7-18)25-22-10-11-24(29)27(22,2)15-13-23(25)26/h3-7,12,14,16-17,22-23,25H,8-11,13,15H2,1-2H3/t22-,23-,25-,26-,27-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5
Molecular Formula:
C27H30O2
Molecular Weight:
386.5 g/mol
7-phenethyl-1,4,6-androstatriene-3,17-dione
CAS No.: 131802-67-0
Main Products
VCID: VC0142076
Molecular Formula: C27H30O2
Molecular Weight: 386.5 g/mol
| CAS No. | 131802-67-0 |
|---|---|
| Product Name | 7-phenethyl-1,4,6-androstatriene-3,17-dione |
| Molecular Formula | C27H30O2 |
| Molecular Weight | 386.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-10,13-dimethyl-7-(2-phenylethyl)-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C27H30O2/c1-26-14-12-21(28)17-20(26)16-19(9-8-18-6-4-3-5-7-18)25-22-10-11-24(29)27(22,2)15-13-23(25)26/h3-7,12,14,16-17,22-23,25H,8-11,13,15H2,1-2H3/t22-,23-,25-,26-,27-/m0/s1 |
| Standard InChIKey | KAZZIVRRZAPNCV-CVSNDOPFSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C(=CC4=CC(=O)C=C[C@]34C)CCC5=CC=CC=C5 |
| SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C(=CC4=CC(=O)C=CC34C)CCC5=CC=CC=C5 |
| Synonyms | 7-PEATDO 7-phenethyl-1,4,6-androstatriene-3,17-dione 7-phenethylandrosta-1,4,6-triene-3,17-dione |
| PubChem Compound | 125503 |
| Last Modified | Nov 11 2021 |
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